N-(6-fluoro-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine
• InChI: InChI=1S/C16H9FN4S3/c1-7-18-13-11(22-7)5-4-10-14(13)24-16(20-10)21-15-19-9-3-2-8(17)6-12(9)23-15/h2-6H,1H3,(H,19,20,21)
• InChI Key: YIOIVFGDPTULTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC4=NC5=C(S4)C=C(C=C5)F
• Molecular Formula: C16H9FN4S3
• Molecular Weight: 372.5 g/mol

Description

The compound “N-(6-fluoro-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine” is a complex organic molecule that contains several heterocyclic rings including benzothiazole and thiazolo. The presence of a fluorine atom and an amine group could potentially impart unique chemical properties to this compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of benzothiazole and thiazolo rings. The exact structure would need to be confirmed using techniques such as NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present. The amine group could potentially undergo reactions such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorine atom could increase its stability and the amine group could make it a base.

Scientific Research Applications

Anti-HIV Activity

The compound has been investigated for its anti-HIV properties. A series of novel N-1,3-benzo[d]thiazol-2-yl-2-(2-oxo-2H-chromen-4-yl)acetamide derivatives were synthesized and evaluated for their anti-HIV activity using the MTT method. Most of these compounds exhibited moderate to potent activity against wild-type HIV-1, with an EC₅₀ ranging from >7 μg/ml to <100 μg/ml. Among them, N-1,3-benzo[d]thiazol-2-yl-2-(2-oxo-2H-chromen-4-yl)acetamide (compound 6v) was identified as the most promising, with an EC₅₀ value below 7 μg/ml. .

Antimicrobial Applications

While specific studies on antimicrobial properties of this compound are limited, it belongs to a class of thiazole derivatives that have shown antimicrobial activity. . Further research could elucidate its effectiveness in this area.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity, and investigating its physical and chemical properties.